2,4-Dichloro-7-iodothieno[3,2-d]pyrimidine

• IUPAC Name: 2,4-dichloro-7-iodothieno[3,2-d]pyrimidine
• InChI: InChI=1S/C6HCl2IN2S/c7-5-4-3(2(9)1-12-4)10-6(8)11-5/h1H
• InChI Key: ZXPZQDFKESECOV-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C2=C(S1)C(=NC(=N2)Cl)Cl)I
• Molecular Formula: C6HCl2IN2S
• Molecular Weight: 330.96 g/mol

Description

2,4-Dichloro-7-iodothieno[3,2-d]pyrimidine (2,4-DIP) is a heterocyclic organic compound that has been extensively studied in recent years due to its potential applications in various scientific fields. It is a halogenated heterocyclic compound, which is composed of two chlorine and one iodine atom, and has a thienopyrimidine ring structure. This compound has been studied for its potential uses in medicinal chemistry, drug design, biochemistry and physiology, and has been found to have a wide range of applications.

Scientific Research Applications

New Synthetic Routes

2,4-Dichloro-7-iodothieno[3,2-d]pyrimidine has been utilized as a precursor in the development of various bis-functionalized pyrimidine derivatives. Innovative synthetic strategies involving regioselective cross-coupling reactions and palladium-catalyzed processes have been explored to access novel mono- and disubstituted pyrido[3,2-d]pyrimidines starting from this compound (Tikad et al., 2007), (Tikad et al., 2006).

C-Functionalization for Diverse Derivatives

C-Functionalization of pyrrolo[3,2-d]pyrimidine scaffold at positions 2, 4, and 7 using cross-coupling reactions have been performed to develop versatile synthetic precursors for 9-deazapurines and 4,6-diazaindoles (Bambuch et al., 2007).

Innovative Methodologies for Synthesis

An unprecedented and efficient methodology for the synthesis of 2,4-dichloro-substituted pyrano[2,3-d]pyrimidines and 2,4-dichloro-substituted furo[2,3-d]-pyrimidines has been developed using cerium(IV) ammonium nitrate and ionic liquid as a green promoter under mild conditions, emphasizing the environmentally friendly approach in the synthesis of pyrimidine derivatives (Bahrami et al., 2022).

Advanced Materials and Optoelectronic Properties

Development of Nonlinear Optical Materials

The synthesis and reactivity of 4,6-dichloro-2-(methylsulfonyl)pyrimidine have been thoroughly studied, leading to insights into its potential as a third-order nonlinear optical material. This work involved detailed spectroscopic analysis, quantum chemical calculations, and studies on linear and nonlinear optical properties, underlining its potential for applications in nonlinear optical devices (Murthy et al., 2019).